Cas no 51306-96-8 (4-Cyclopentene-1,3-dione, 4-phenyl-)

• Product Name: 4-Cyclopentene-1,3-dione, 4-phenyl-
• CAS No: 51306-96-8
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• CID: 362580
• PubChem ID: 568429
• Update Time: 2025-04-19

4-Cyclopentene-1,3-dione, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentene-1,3-dione, 4-phenyl-
• 4-phenylcyclopent-4-ene-1,3-dione
• DTXSID50340903
• 51306-96-8
• SCHEMBL8902488
• 4-phenyl-cyclopent-4-ene-1,3-dione
• 4-Phenyl-4-cyclopentene-1,3-dione
• 4-Phenyl-4-cyclopentene-1,3-dione #
• QITPWMNZOAJALK-UHFFFAOYSA-N

• Inchi： 1S/C11H8O2/c12-9-6-10(11(13)7-9)8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key： QITPWMNZOAJALK-UHFFFAOYSA-N
• SMILES： O=C1CC(C=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 172.05244
• Monoisotopic Mass: 172.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14